Cas no 2580217-03-2 (tert-butyl N-2-hydroxy-3-(4-nitrophenoxy)propyl-N-methylcarbamate)

Tert-butyl N-2-hydroxy-3-(4-nitrophenoxy)propyl-N-methylcarbamate is a specialized carbamate derivative featuring a hydroxyl group and a 4-nitrophenoxy moiety. This compound is primarily utilized in organic synthesis and pharmaceutical research as a key intermediate for constructing complex molecules. Its tert-butyl carbamate (Boc) group offers stability under various reaction conditions, while the nitrophenoxy and hydroxyl functionalities provide versatile reactivity for further modifications. The presence of the N-methyl group enhances solubility and influences steric properties, making it valuable in peptide and medicinal chemistry applications. Its well-defined structure ensures consistent performance in multi-step synthetic routes, particularly in protecting group strategies or as a precursor for bioactive compounds.
tert-butyl N-2-hydroxy-3-(4-nitrophenoxy)propyl-N-methylcarbamate structure
2580217-03-2 structure
Product Name:tert-butyl N-2-hydroxy-3-(4-nitrophenoxy)propyl-N-methylcarbamate
CAS No:2580217-03-2
MF:C15H22N2O6
MW:326.344984531403
CID:5660961
PubChem ID:165893034
Update Time:2025-06-29

tert-butyl N-2-hydroxy-3-(4-nitrophenoxy)propyl-N-methylcarbamate Chemical and Physical Properties

Names and Identifiers

    • tert-butyl N-[2-hydroxy-3-(4-nitrophenoxy)propyl]-N-methylcarbamate
    • 2580217-03-2
    • EN300-27718186
    • tert-butyl N-2-hydroxy-3-(4-nitrophenoxy)propyl-N-methylcarbamate
    • Inchi: 1S/C15H22N2O6/c1-15(2,3)23-14(19)16(4)9-12(18)10-22-13-7-5-11(6-8-13)17(20)21/h5-8,12,18H,9-10H2,1-4H3
    • InChI Key: FBJZDSKEIDTRFA-UHFFFAOYSA-N
    • SMILES: O(C(N(C)CC(COC1C=CC(=CC=1)[N+](=O)[O-])O)=O)C(C)(C)C

Computed Properties

  • Exact Mass: 326.14778643g/mol
  • Monoisotopic Mass: 326.14778643g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 7
  • Complexity: 396
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 105Ų

tert-butyl N-2-hydroxy-3-(4-nitrophenoxy)propyl-N-methylcarbamate Pricemore >>

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Additional information on tert-butyl N-2-hydroxy-3-(4-nitrophenoxy)propyl-N-methylcarbamate

tert-butyl N-2-hydroxy-3-(4-nitrophenoxy)propyl-N-methylcarbamate: A Comprehensive Overview

The compound tert-butyl N-2-hydroxy-3-(4-nitrophenoxy)propyl-N-methylcarbamate, identified by the CAS number 2580217-03-2, is a complex organic molecule with significant applications in various fields. This compound has garnered attention due to its unique structural properties and potential uses in pharmaceuticals, agrochemicals, and advanced materials. Recent studies have shed light on its synthesis, characterization, and functional applications, making it a subject of interest for researchers and industry professionals alike.

The molecular structure of tert-butyl N-2-hydroxy-3-(4-nitrophenoxy)propyl-N-methylcarbamate is characterized by a combination of functional groups that contribute to its versatile reactivity. The presence of hydroxyl, nitrophenyl, and carbamate groups provides this compound with unique chemical properties. Researchers have explored its role as a precursor in the synthesis of bioactive molecules, particularly in the development of novel drugs targeting specific biological pathways. Recent advancements in green chemistry have also led to the investigation of more sustainable methods for synthesizing this compound, reducing environmental impact while maintaining high yields.

In the field of materials science, tert-butyl N-2-hydroxy-3-(4-nitrophenoxy)propyl-N-methylcarbamate has been utilized as a building block for creating advanced polymers and coatings. Its ability to form stable cross-links under specific conditions makes it valuable in the development of high-performance materials. Studies published in leading journals have highlighted its potential in creating biocompatible materials for medical applications, such as drug delivery systems and tissue engineering scaffolds.

The pharmacological applications of this compound are another area of active research. Preclinical studies have demonstrated its ability to modulate key enzymes involved in inflammatory processes, suggesting its potential as an anti-inflammatory agent. Additionally, its role as a precursor in the synthesis of bioactive compounds has been explored, with recent findings indicating promising results in preclinical models of chronic diseases.

In conclusion, tert-butyl N-2-hydroxy-3-(4-nitrophenoxy)propyl-N-methylcarbamate (CAS No: 2580217-03-2) stands out as a multifaceted compound with diverse applications across various industries. Its unique chemical properties and the ongoing advancements in its synthesis and application make it a subject of continued interest for researchers worldwide.

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